BENGHE Foundational & Exploratory

Check Availability & Pricing

Naphthacene CAS number and chemical
properties.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Naphthacene

Cat. No.: B114907

An In-depth Technical Guide to Naphthacene: CAS Number and Chemical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Naphthacene, also known as tetracene or benz[b]anthracene, is a polycyclic aromatic
hydrocarbon (PAH) consisting of four linearly fused benzene rings. It is an orange, crystalline
solid that has garnered significant interest in the fields of organic electronics and materials
science.[1][2][3] Its properties as a p-type organic semiconductor make it a valuable
component in the development of organic field-effect transistors (OFETs) and organic light-
emitting diodes (OLEDSs).[2][3] This technical guide provides a comprehensive overview of the
chemical and physical properties of Naphthacene, including its CAS number, detailed
experimental protocols for its purification and characterization, and visualizations of its
properties and experimental workflows.

Core Chemical and Physical Properties

The fundamental identifiers and physicochemical properties of Naphthacene are summarized
below. These values are compiled from various sources and represent a consensus in the
scientific literature.

Identifiers and Key Data
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Property Value Reference(s)
CAS Number 92-24-0
Molecular Formula CisHi2
Molecular Weight 228.29 g/mol
Orange crystalline powder or
Appearance
leaflets
Tetracene, 2,3-
Benzanthracene,
Synonyms
Benz[b]anthracene,

Chrysogen, Rubene

Physicochemical Properties

Property Value Reference(s)

>300 °C; reported values

Melting Point .
include 341 °C and 357 °C
. ) 436.7 °C at 760 mmHg; 305.1
Boiling Point )
°C (rough estimate)
Density 1.19-1.35 g/cm3
Water Solubility 1.507 pg/L at 25 °C
UV-Vis Absorption (Amax) 277 nm
LogP (Octanol/Water) 5.15-5.76
Vapor Pressure 2.02 x 1077 mmHg at 25 °C

Electronic Properties
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Property Value Reference(s)
Semiconductor Type p-Type

lonization Energy 7.0eV

HOMO Level (calculated) ~-5.2eV

LUMO Level (calculated) ~-2.7eV

Energy Gap (calculated) ~25eV

Experimental Protocols

Detailed methodologies are crucial for the replication of scientific findings. Below are protocols
for the purification and characterization of Naphthacene.

Purification of Naphthacene

A common and effective method for purifying commercially available or synthesized
Naphthacene involves a combination of column chromatography and vacuum sublimation.

Objective: To obtain high-purity Naphthacene suitable for electronic device fabrication or
analytical standards.

Materials:

e Crude Naphthacene

e Neutral alumina (for column chromatography)
e Sodium-dried benzene or toluene (as eluent)
« Ethanol

e Vacuum sublimation apparatus

e Rotary evaporator

» Standard laboratory glassware
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Procedure:

o Crystallization (Optional Pre-purification):

[¢]

Dissolve the crude Naphthacene in a minimal amount of hot toluene or xylene.

[¢]

Allow the solution to cool slowly to room temperature, then place it in an ice bath to
facilitate crystallization.

o

Collect the orange needles via vacuum filtration and wash with cold ethanol.

[e]

Dry the crystals under vacuum.
e Column Chromatography:
o Prepare a chromatography column with a slurry of neutral alumina in benzene.

o Dissolve the crystallized or crude Naphthacene in a minimum volume of sodium-dried
benzene.

o Carefully load the solution onto the top of the alumina column.

o Elute the column with sodium-dried benzene, collecting the colored fraction containing
Naphthacene.

o Remove the solvent from the collected eluent using a rotary evaporator under reduced
pressure.

e Vacuum Sublimation:

o

Place the Naphthacene obtained from chromatography into a vacuum sublimation
apparatus.

o

Heat the apparatus to approximately 186 °C under high vacuum.

[¢]

Naphthacene will sublime and deposit as pure crystals on the cold finger or cooler parts
of the apparatus.
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o Carefully collect the sublimed, high-purity Naphthacene.

Characterization by High-Performance Liquid
Chromatography (HPLC)

HPLC is a standard technique to assess the purity of Naphthacene.

Objective: To determine the purity of a Naphthacene sample using a reverse-phase HPLC
method.

Instrumentation & Reagents:

HPLC system with a UV-Vis detector

Newcrom R1 or equivalent C18 reverse-phase column

Acetonitrile (MeCN), HPLC grade

Deionized water

Phosphoric acid or Formic acid (for MS compatibility)
Procedure:

» Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of acetonitrile and
water. An acidic modifier like phosphoric acid (or formic acid for MS detection) is typically
added. A common starting point is a 70:30 (v/v) mixture of MeCN:Water.

o Sample Preparation: Accurately weigh and dissolve a small amount of the Naphthacene
sample in a suitable solvent (e.g., acetonitrile) to a known concentration.

o Chromatographic Conditions:

Column: Newcrom R1 or C18 column.

[¢]

Mobile Phase: Acetonitrile/Water/Acid mixture.

[¢]

o

Flow Rate: 1.0 mL/min (typical).
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o Injection Volume: 10 pL (typical).

o Detection: UV detector set at a wavelength where Naphthacene absorbs strongly (e.g.,
277 nm).

o Column Temperature: 25 °C.

e Analysis: Inject the sample solution into the HPLC system. The purity is determined by
integrating the area of the Naphthacene peak relative to the total area of all peaks in the
chromatogram.

Visualizations

Diagrams created using the DOT language to illustrate key concepts and workflows related to
Naphthacene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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